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Compound of Interest |

2-Ethoxyacetohydrazide
Compound Name:
hydrochloride
CAS No.: 1049750-42-6; 39242-95-0
Cat. No.: B2572115
. J

Executive Summary

2-Ethoxyacetohydrazide hydrochloride (CAS: 1049750-42-6) is a specialized hydrazine
derivative frequently employed as a pharmacophore linker and intermediate in the synthesis of
heterocyclic bioactive compounds.[1][2] While the free base (ethoxyacetic acid hydrazide) is
more commonly referenced in early literature, the hydrochloride salt is the preferred form for
process chemistry due to its enhanced crystallinity, reduced volatility, and improved shelf-life.

This technical guide addresses the critical gap in standardized physical property data for this
specific salt form. It provides a robust framework for validating the compound's identity through
melting point determination and assessing its stability profile under ICH-compliant stress
conditions.

Part 1: Chemical Identity & Characterization
Nomenclature and Structure

o |[UPAC Name: 2-Ethoxyacetohydrazide hydrochloride[Z]
e Synonyms: (2-Ethoxyacetyl)hydrazine hydrochloride; Ethoxyacetic acid hydrazide HCI

e CAS Number: 1049750-42-6[1][2]
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¢ Molecular Formula: C4H10N20:2 - HCI

e Molecular Weight: 154.60 g/mol (Salt); 118.13 g/mol (Free Base)

Structural Analysis

The compound consists of an ethoxyacetyl group linked to a hydrazine moiety. The terminal
nitrogen is protonated in the salt form, which significantly alters its physical properties
compared to the free base.

Property Free Base Hydrochloride Salt  Implications

Salt form allows for
State Low-melting solid / Oil  Crystalline Solid easier handling and

weighing.

Requires desiccant
Hygroscopicity Low to Moderate High storage; affects MP

accuracy.

) Salt formation limits
N Organic solvents o
Solubility (EOH, DCM) Water, MeOH, DMSO solubility in non-polar
’ ethers.

Part 2: Melting Point & Thermal Analysis
The Data Gap and Expected Range

Unlike common commodity chemicals, specific thermodynamic data for 2-
ethoxyacetohydrazide hydrochloride is often proprietary or batch-dependent.

o Literature Status: Direct experimental values are sparse in open literature.

o Expected Range: Based on structural analogs (e.g., acetamidine HCI,
methoxyacetylhydrazine HCI), the melting point is expected to lie between 140°C and 165°C,
often accompanied by decomposition.

o Decomposition: Hydrazide salts frequently undergo thermal dehydration or cyclization upon
melting, making the "melting point" a dynamic event rather than a static phase transition.
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Experimental Protocol: Melting Point Determination

Objective: To accurately determine the melting onset and decomposition point, distinguishing
between solvent loss and intrinsic melting.

Method A: Capillary Method (Routine)

e Drying: Dry the sample in a vacuum desiccator over P2Os for 24 hours to remove surface
moisture. Note: Wet samples will show a depressed melting range (e.g., 110-120°C).

e Packing: Pack 2-3 mm of sample into a capillary tube.
e Ramp: Heat rapidly to 120°C, then ramp at 1°C/min.
e Observation: Record

(first liquid) and

(complete melt). Watch for bubbling (decomposition).
Method B: Differential Scanning Calorimetry (DSC) (Validation)

e Pan: Use a crimped aluminum pan with a pinhole (to allow gas escape during
decomposition).

e Cycle: Heat from 30°C to 200°C at 10°C/min under Nz purge (50 mL/min).
e Interpretation:
o Endotherm < 100°C: Indicates residual solvent or water (hydrate).
o Sharp Endotherm (>140°C): Represents the true melting point.
o Exotherm immediately following melt: Indicates thermal decomposition.
Part 3: Stability Profile & Degradation Pathways
Intrinsic Stability Risks

The stability of 2-ethoxyacetohydrazide hydrochloride is governed by three primary vectors:
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» Hygroscopicity: The HCI salt attracts atmospheric moisture, leading to hydrolysis.

» Hydrolysis: In the presence of water/acid, the hydrazide bond can cleave back to ethyl
ethoxyacetate and hydrazine.

» Oxidation: The hydrazine moiety is susceptible to oxidation by air, forming diazenes or
coupled products.

Stability Testing Workflow (DOT Visualization)

The following diagram outlines the decision tree for assessing batch stability before use in

synthesis.
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Caption: Figure 1. Quality Control and Stability Assessment Workflow for Hydrazide Salts.

Forced Degradation Protocol (Stress Testing)

To validate analytical methods, subject the sample to the following conditions:

e Acid Stress: 0.1 N HCI, 60°C, 4 hours. Expectation: Stable (Salt form is already acidic).
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e Base Stress: 0.1 N NaOH, RT, 1 hour. Expectation: Rapid degradation to free base and
hydrolysis.

o Oxidative Stress: 3% H20:2, RT, 2 hours. Expectation: N-oxidation products.

Part 4: Synthesis & Purification Logic

Understanding the synthesis is crucial for identifying impurities that affect the melting point.

Synthetic Pathway

The standard industrial route involves the hydrazinolysis of ethyl ethoxyacetate followed by salt

formation.
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Caption: Figure 2. Synthetic pathway highlighting the critical acidification step to prevent
symmetric hydrazide formation.

Purification (Recrystallization)

If the melting point is depressed (e.g., <135°C), recrystallization is required.
e Solvent System: Ethanol (solvent) / Diethyl Ether (anti-solvent).

e Procedure: Dissolve the crude salt in minimal boiling ethanol. Filter hot to remove inorganic
salts (hydrazine dihydrochloride). Cool to RT, then add diethyl ether dropwise until turbidity
persists. Refrigerate at 4°C.
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Result: White needles with sharp melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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